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molecular formula C26H21BrN2 B8495535 3-Bromo-6-trityl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine CAS No. 905273-35-0

3-Bromo-6-trityl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine

Cat. No. B8495535
CAS RN: 905273-35-0
M. Wt: 441.4 g/mol
InChI Key: AMBWLXFCRSBNJS-UHFFFAOYSA-N
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Patent
US07557114B2

Procedure details

To a 0° C. solution of 0.18 mmol 3-bromo-6-trityl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine in 0.5 ml chloroform and 0.5 ml methanol was added dropwise 1 ml trifluoroacetic acid. After 5 minutes stirring at 0° C. and 30 minutes at RT, the reaction mixture was concentrated. The residue was taken in water/ether and 1 ml 1N HCl was added. The aqueous phase was extracted with ether (2 times), then basified with 5N NaOH and extracted with dichloromethane (3 times). Combined organic phases were dried over sodium sulfate, filtered and concentrated in vacuo to yield the title compound as a light yellow solid. MS (m/e): 199.0 (M+, 100%)
Name
3-bromo-6-trityl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine
Quantity
0.18 mmol
Type
reactant
Reaction Step One
Name
trifluoroacetic acid
Quantity
1 mL
Type
reactant
Reaction Step One
Name
chloroform
Quantity
0.5 mL
Type
solvent
Reaction Step One
Name
methanol
Quantity
0.5 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[C:4]2[CH2:10][N:9](C(C3C=CC=CC=3)(C3C=CC=CC=3)C3C=CC=CC=3)[CH2:8][C:5]2=[N:6][CH:7]=1.FC(F)(F)C(O)=O>C(Cl)(Cl)Cl.CO>[Br:1][C:2]1[CH:3]=[C:4]2[CH2:10][NH:9][CH2:8][C:5]2=[N:6][CH:7]=1

Inputs

Step One
Name
3-bromo-6-trityl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine
Quantity
0.18 mmol
Type
reactant
Smiles
BrC=1C=C2C(=NC1)CN(C2)C(C2=CC=CC=C2)(C2=CC=CC=C2)C2=CC=CC=C2
Name
trifluoroacetic acid
Quantity
1 mL
Type
reactant
Smiles
FC(C(=O)O)(F)F
Name
chloroform
Quantity
0.5 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl
Name
methanol
Quantity
0.5 mL
Type
solvent
Smiles
CO

Conditions

Temperature
Control Type
AMBIENT
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
After 5 minutes stirring at 0° C. and 30 minutes at RT
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
the reaction mixture was concentrated
ADDITION
Type
ADDITION
Details
1 ml 1N HCl was added
EXTRACTION
Type
EXTRACTION
Details
The aqueous phase was extracted with ether (2 times)
EXTRACTION
Type
EXTRACTION
Details
extracted with dichloromethane (3 times)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
Combined organic phases were dried over sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 30 min
Name
title compound
Type
product
Smiles
BrC=1C=C2C(=NC1)CNC2

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.